1-(Oxazol-4-yl)ethanol

• IUPAC Name: 1-(1,3-oxazol-4-yl)ethanol
• InChI: InChI=1S/C5H7NO2/c1-4(7)5-2-8-3-6-5/h2-4,7H,1H3
• InChI Key: OWJPEVHMFUFTOE-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=COC=N1)O
• Molecular Formula: C5H7NO2
• Molecular Weight: 113.11 g/mol
• CAS RN: 1612233-66-5

Description

“1-(Oxazol-4-yl)ethanol” is a compound that contains an oxazole ring, which is a five-membered heterocyclic species having one nitrogen and one oxygen in its backbone. Oxazole derivatives have gained much recognition in synthetic organic chemistry due to their wide spectrum of biological activities.

Synthesis Analysis

The synthesis of oxazolines, which are precursors to oxazoles, has been a subject of numerous investigations. Oxazolines can be prepared at room temperature in a stereospecific manner, with inversion of stereochemistry, from β-hydroxy amides using Deoxo-Fluor®.

Molecular Structure Analysis

The oxazole ring in “1-(Oxazol-4-yl)ethanol” is a five-membered heterocycle having one nitrogen and one oxygen in its structure. The presence of these heteroatoms imparts preferential specificities in their biological responses.

Chemical Reactions Analysis

The oxidative aromatisation of oxazolines to the corresponding oxazoles is typically achieved using various reagents. This transformation is universal and popular with synthetic chemists.

Scientific Research Applications

Medicinal Chemistry

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Antimicrobial Activity

Oxazole derivatives have shown significant antimicrobial activity. For instance, a series of 2-[2-(2,6-dichloro-phenylamino)-phenyl methyl]-3-{4-[(substituted phenyl) amino]-1,3-oxazol-2-yl-}quinazolin-4(3H)ones were synthesized and examined for their antibacterial potential against S. aureus and S. pyogenes, P. aeruginosa and E. coli and C. albicans, A. niger and A. .

Anticancer Activity

Oxazole derivatives have also been associated with anticancer activity. .

Anti-inflammatory and Antidiabetic Activity

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Antioxidant Activity

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Catalytic Activity in Polymerization

. This showcases the potential of oxazole derivatives in the field of polymer chemistry.

Mechanism of Action

Target of Action

1-(Oxazol-4-yl)ethanol is a derivative of oxazole, a heterocyclic compound that has been found to have a wide spectrum of biological activities . The primary targets of oxazole derivatives are often enzymes and receptors in biological systems .

Mode of Action

The mode of action of 1-(Oxazol-4-yl)ethanol is likely to involve interactions with its targets that lead to changes in cellular processes. The presence of hetero atoms in oxazole derivatives often imparts preferential specificities in their biological responses . .

Biochemical Pathways

Oxazole derivatives have been found to affect various biochemical pathways due to their wide range of biological activities . They have been associated with antimicrobial, anticancer, antitubercular, anti-inflammatory, antidiabetic, antiobesity, and antioxidant activities . .

Pharmacokinetics

Oxazole derivatives have been found to exhibit various essential pharmacokinetic characteristics .

Result of Action

The molecular and cellular effects of 1-(Oxazol-4-yl)ethanol’s action are likely to be diverse, given the wide range of biological activities associated with oxazole derivatives . .

Safety and Hazards

While specific safety and hazard information for “1-(Oxazol-4-yl)ethanol” was not found, it’s important to handle such compounds with care, avoiding dust formation, breathing mist, gas or vapours, and contact with skin and eyes.

Future Directions

The synthesis and study of oxazole derivatives continue to be an active area of research due to their increasing importance in the field of medicinal chemistry. Future directions may include the development of new synthetic protocols and the exploration of their diverse biological potential.